Cas no 108-50-9 (2,6-Dimethylpyrazine)

• Product Name: 2,6-Dimethylpyrazine
• CAS No: 108-50-9
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD00006148
• CID: 35503
• PubChem ID: 7938
• Update Time: 2026-05-14

2,6-Dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylpyrazine
• 3,5-Dimethylpyrazole
• 2,6-DIMETHYL PARADIAZINE
• 2,6-DiMepyz
• 2,6-Dimethyl-1,4-diazine
• 2,6-Dimethylpiazine
• 2,6-dimethyl-pyrazine
• 3,5-Dimethylpyrazine
• FEMA No. 3273
• Pyrazine,2,6-dimethyl
• FEMA 3273
• FEMA NUMBER 3273
• 6-DiMethylpyrazine
• 2,6-dimethyl-pyrazin
• 2,6-SIMETHYLPYRAZINE
• Pyrazine, 2,6-dimethyl-
• 2,6-Dimethyl pyrazine
• 2,6-Dimethylpyrazine,99%

• MDL： MFCD00006148
• Inchi： 1S/C6H8N2/c1-5-3-7-4-6(2)8-5/h3-4H,1-2H3
• InChI Key： HJFZAYHYIWGLNL-UHFFFAOYSA-N
• SMILES： CC1=NC(=CN=C1)C
• BRN： 1726

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Color/Form: White to yellow massive crystals with the smell of coffee and fried peanuts.
• Density: 0.965(50.0000℃)
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 154 °C(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: 1.5000
• PH: 7 (H2O, 20℃)
• Water Partition Coefficient: Soluble in water.
• PSA: 25.78000
• LogP: 1.09340
• FEMA: 3273
• Solubility: Soluble in water and organic solvents.

2,6-Dimethylpyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228-H302-H315-H319
• Warning Statement： P210-P240-P241-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-22-37/38-41
• Safety Instruction： S16-S26-S39
• RTECS：UQ2975000
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R10; R22
• Packing Group：III
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2,6-Dimethylpyrazine

Introduction to 2,6-Dimethylpyrazine (CAS No. 108-50-9)

2,6-Dimethylpyrazine, with the chemical formula C₆H₈N₂ and CAS number 108-50-9, is a heterocyclic organic compound that belongs to the pyrazine family. Pyrazines are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 4. The presence of two methyl groups at the 2 and 6 positions enhances its stability and reactivity, making it a valuable intermediate in various chemical and pharmaceutical applications.

The compound is characterized by its distinct nutty and roasted aroma, which is often utilized in the flavor and fragrance industry. Its structural properties allow it to interact with a wide range of biological systems, making it a subject of interest in medicinal chemistry and biochemical research. The unique electronic distribution across the ring system enables 2,6-Dimethylpyrazine to participate in diverse chemical reactions, including hydrogenation, oxidation, and coupling processes.

In recent years, 2,6-Dimethylpyrazine has garnered significant attention in the field of drug discovery due to its potential bioactivities. Studies have shown that this compound exhibits antimicrobial, anti-inflammatory, and antioxidant properties. Its ability to modulate enzymatic pathways has led researchers to explore its role in developing novel therapeutic agents. For instance, preliminary research suggests that 2,6-Dimethylpyrazine may interfere with bacterial biofilm formation, making it a promising candidate for combating antibiotic-resistant strains.

The flavor industry has long recognized the value of 2,6-Dimethylpyrazine as a key aroma compound. It is commonly added to processed foods, beverages, and confectionery products to impart a rich roasted or nutty flavor profile. The compound's stability under heat treatment makes it particularly suitable for applications in baked goods and grilled foods. Additionally, its low toxicity profile allows for safe usage within regulatory guidelines set by food safety authorities.

Beyond its applications in flavoring and pharmaceuticals, 2,6-Dimethylpyrazine has found utility in agricultural research. It has been investigated as a potential growth regulator for plants, showing promise in enhancing crop yield and stress resistance. The compound's ability to interact with plant hormone systems suggests a multifaceted role in agricultural biotechnology.

The synthesis of 2,6-Dimethylpyrazine typically involves condensation reactions between suitable precursors under controlled conditions. One common method involves the reaction of acetone with hydrazine hydrate in the presence of a catalyst. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, allowing for scalable production processes. Recent developments in green chemistry have also led to the exploration of solvent-free and microwave-assisted synthesis routes, further optimizing the production of this valuable compound.

In conclusion, 2,6-Dimethylpyrazine (CAS No. 108-50-9) is a versatile compound with broad applications across multiple industries. Its unique chemical properties make it an attractive candidate for flavor enhancement, drug development, and agricultural biotechnology. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical science.